2-[(2,5-dichlorophenyl)thio]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(2,5-dichlorophenyl)sulfanyl-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H13Cl2NO2S/c1-20-13-5-3-2-4-12(13)18-15(19)9-21-14-8-10(16)6-7-11(14)17/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: ZPOOVZURWGOLQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO2S
• Molecular Weight: 342.2 g/mol

Description

The compound "2-[(2,5-dichlorophenyl)thio]-N-(2-methoxyphenyl)acetamide" is a part of a class of chemicals that have been synthesized and characterized for various purposes, including biological activity. Studies related to similar compounds have explored their synthesis, structural characterization, and potential applications in fields such as medicinal chemistry and materials science.

Synthesis Analysis

Synthesis involves multiple steps, including the conversion of aromatic organic acids into esters, hydrazides, and then thiols, followed by reactions with bromoacetamide derivatives. For example, the synthesis of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide compounds involves stirring 5-substituted-1,3,4-oxadiazole-2-thiols with N-(2-methoxy-5-chlorophenyl)-2-bromoacetamide in the presence of N,N-dimethylformamide (DMF) and sodium hydride (NaH) (Rehman et al., 2013).

Molecular Structure Analysis

The structure of synthesized compounds is often confirmed through various spectroscopic methods, including (1)H-NMR, IR, and mass spectral data. Crystal structure analysis, such as X-ray diffraction, provides detailed information about the molecular and crystallographic arrangement, enhancing the understanding of the compound's chemical behavior (Ping, 2007).

Chemical Reactions and Properties

The chemical behavior of compounds can be studied through their reactions with other chemicals. For example, the interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes leads to the formation of silaheterocyclic compounds, indicating the reactivity of the acetamide group in the presence of organometallic reagents (Lazareva et al., 2017).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystallinity can be derived from the compound's synthesis and structural data. These properties are crucial for understanding the compound's behavior in different environments and applications.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interactions with biological targets, are essential for evaluating the compound's potential applications. For instance, compounds with acetamide groups have been explored for their biological activities, including anticancer properties (Vinayak et al., 2014).